4-Methylpentanoic acid
4-Methylpentanoic acid
Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate.
4-Methylpentanoic acid is a natural product found in Amorphophallus elatus, Pelargonium graveolens, and other organisms with data available.
4-Methylpentanoic acid is a natural product found in Amorphophallus elatus, Pelargonium graveolens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
646-07-1
VCID:
VC20854643
InChI:
InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CC(C)CCC(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
4-Methylpentanoic acid
CAS No.: 646-07-1
Cat. No.: VC20854643
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate. 4-Methylpentanoic acid is a natural product found in Amorphophallus elatus, Pelargonium graveolens, and other organisms with data available. |
|---|---|
| CAS No. | 646-07-1 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 4-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChI Key | FGKJLKRYENPLQH-UHFFFAOYSA-N |
| SMILES | CC(C)CCC(=O)O |
| Canonical SMILES | CC(C)CCC(=O)O |
| Boiling Point | 199.00 to 201.00 °C. @ 760.00 mm Hg |
| Melting Point | -33 °C |
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